Cas no 736908-55-7 (N-benzyl-N'-cyclopropylethane-1,2-diamine)

• Product Name: N-benzyl-N'-cyclopropylethane-1,2-diamine
• CAS No: 736908-55-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD09037845
• CID: 562624
• PubChem ID: 53421843
• Update Time: 2025-04-19

N-benzyl-N'-cyclopropylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-cyclopropyl-N2-(phenylmethyl)-
• N-(2-(BENZYLAMINO)ETHYL) CYCLOPROPANAMINE
• N-benzyl-N'-cyclopropylethane-1,2-diamine
• AB2644
• N1-Benzyl-N2-cyclopropylethane-1,2-diamine
• EN300-249318
• 736908-55-7
• N~1~-Benzyl-N~2~-cyclopropylethane-1,2-diamine
• F2147-1497
• MFCD09037845
• AKOS010394504
• CHEMBL4553266
• FT-0693712
• A837892
• DTXSID60697894
• N-(2-(BENZYLAMINO)ETHYL)CYCLOPROPANAMINE
• N-[2-(BENZYLAMINO)ETHYL]CYCLOPROPANAMINE

• MDL： MFCD09037845
• Inchi： 1S/C12H18N2/c1-2-4-11(5-3-1)10-13-8-9-14-12-6-7-12/h1-5,12-14H,6-10H2
• InChI Key： QEQADKMMORGKNM-UHFFFAOYSA-N
• SMILES： N(CCNCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• PSA: 24.06000
• LogP: 2.31000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines